2-((2-Aminophenyl)thio)benzoic acid
Overview
Description
“2-((2-Aminophenyl)thio)benzoic acid” is a compound used in the preparation of cyclic sulfonium ylides . It is also known as "2-[(2-Aminophenyl)thio]benzoic acid hydrochloride" .
Molecular Structure Analysis
The molecular formula of “2-((2-Aminophenyl)thio)benzoic acid” is C13H11NO2S . The molecular weight is 245.30 .Scientific Research Applications
Synthesis Processes and Mechanisms
- The synthesis of 2-phenylbenzoxazole from benzoic acid and o-aminophenol involves dynamic equilibrium processes and the formation of 2-aminophenyl benzoate as an intermediate. This highlights the role of benzoic acid derivatives in complex organic synthesis mechanisms (So & Heeschen, 1997).
Applications in Developing Pharmaceuticals
- Benzoic acid derivatives, including 2-((2-Aminophenyl)thio)benzoic acid, have been studied as potential inhibitors of enzymes such as thiopurine methyltransferase, indicating their relevance in medicinal chemistry (Ames et al., 1986).
Role in Biosynthesis Pathways
- In the biosynthesis of natural products like zaragozic acid and paclitaxel, benzoic acid derivatives serve as key building blocks, suggesting their importance in the engineering of complex polyketides (Garcia-Bernardo et al., 2004).
Anticancer Activity
- Thiophene acetyl salicylic acid esters, including variants of 2-((2-Aminophenyl)thio)benzoic acid, have shown cytotoxic activity against cancer cell lines, highlighting their potential in cancer therapy (Ünver & Cantürk, 2017).
Electochemical Properties
- The electrochemical behavior of benzoic acid derivatives, including the reduction and cleavage of azo bonds, has been investigated, indicating their potential applications in electrochemistry and material science (Mandić et al., 2004).
Environmental and Food Industry Applications
- Benzoic acid derivatives are present in various foods and are used as preservatives due to their antibacterial and antifungal properties, showcasing their significance in food science and safety (del Olmo et al., 2017).
properties
IUPAC Name |
2-(2-aminophenyl)sulfanylbenzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11NO2S/c14-10-6-2-4-8-12(10)17-11-7-3-1-5-9(11)13(15)16/h1-8H,14H2,(H,15,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RMNTUOAOPRWVLP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)O)SC2=CC=CC=C2N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11NO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30449746 |
Source
|
| Record name | 2-((2-Aminophenyl)thio)benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30449746 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
245.30 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-((2-Aminophenyl)thio)benzoic acid | |
CAS RN |
54920-98-8 |
Source
|
| Record name | 2-((2-Aminophenyl)thio)benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30449746 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 54920-98-8 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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